Cas no 25143-49-1 (1,1'-Bicyclohexyl, 4,4'-diisocyanato-)
25143-49-1 structure
Product Name:1,1'-Bicyclohexyl, 4,4'-diisocyanato-
CAS No:25143-49-1
MF:C14H20N2O2
MW:248.320803642273
CID:1420952
PubChem ID:21976254
Update Time:2025-04-20
1,1'-Bicyclohexyl, 4,4'-diisocyanato- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Bicyclohexyl, 4,4'-diisocyanato-
- 1-isocyanato-4-(4-isocyanatocyclohexyl)cyclohexane
- DTXSID00621017
- 4,4'-Diisocyanato-1,1'-bi(cyclohexane)
- SCHEMBL539315
- 25143-49-1
-
- Inchi: 1S/C14H20N2O2/c17-9-15-13-5-1-11(2-6-13)12-3-7-14(8-4-12)16-10-18/h11-14H,1-8H2
- InChI Key: XXHBOIDTCOIIII-UHFFFAOYSA-N
- SMILES: O=C=NC1CCC(CC1)C1CCC(CC1)N=C=O
Computed Properties
- Exact Mass: 248.1526
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.86
1,1'-Bicyclohexyl, 4,4'-diisocyanato- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
25143-49-1 (1,1'-Bicyclohexyl, 4,4'-diisocyanato-) Related Products
- 32175-00-1(trans-4-Methycyclohexyl Isocyanate)
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- 38258-74-1(1-isocyanato-4-methylcyclohexane)
- 4411-25-0(1-isocyanatoadamantane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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